Cas no 53968-53-9 (4-methoxy-N-[2-(2H-tetrazol-5-yl)ethyl]aniline)

• Product Name: 4-methoxy-N-[2-(2H-tetrazol-5-yl)ethyl]aniline
• CAS No: 53968-53-9
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 1588789
• PubChem ID: 3041346
• Update Time: 2025-04-21

4-methoxy-N-[2-(2H-tetrazol-5-yl)ethyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(2H-tetrazol-5-yl)ethyl]aniline
• N-(4-Methoxyphenyl)-1H-tetrazole-5-ethanamine
• 53968-53-9
• AKOS010625194
• 1H-Tetrazole-5-ethanamine, N-(4-methoxyphenyl)-
• DTXSID70202256

• Inchi： 1S/C10H13N5O/c1-16-9-4-2-8(3-5-9)11-7-6-10-12-14-15-13-10/h2-5,11H,6-7H2,1H3,(H,12,13,14,15)
• InChI Key： PSCUTOZLXMPVFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCC1N=NNN=1

Computed Properties

• Exact Mass: 219.11219
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.72